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Compound of Interest

Compound Name: 3-Amino-2,5-dichloropyridine

Cat. No.: B019286 Get Quote

For Immediate Release

This technical guide provides an in-depth analysis of the physical characteristics of 3-Amino-
2,5-dichloropyridine, a key intermediate in the pharmaceutical and agrochemical industries.

The document is intended for researchers, scientists, and professionals in drug development,

offering detailed information on its melting point and appearance, along with standardized

protocols for their determination.

Core Physical Properties
3-Amino-2,5-dichloropyridine is a substituted pyridine derivative with the chemical formula

C₅H₄Cl₂N₂. Its physical state and melting point are critical parameters for its identification,

purity assessment, and handling in a laboratory setting.

Data Presentation
The physical properties of 3-Amino-2,5-dichloropyridine are summarized in the table below.

The data represents a range of values reported across various chemical suppliers and

databases.
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Property Observation

Appearance Yellow to brown crystalline powder.

White to yellow to brown crystals or powder.[1]

Powder.[2]

Melting Point 124-129 °C[2]

120-122 °C[3]

Experimental Protocols
Accurate determination of the melting point and a precise description of the appearance are

fundamental to the quality control of chemical substances. The following are detailed

methodologies for these key experiments.

Melting Point Determination (Capillary Method)
The melting point of a crystalline solid is a key indicator of its purity.[3] Pure compounds

typically exhibit a sharp melting point range of 0.5-1.0°C, while impurities tend to depress and

broaden the melting range. The capillary method is a widely accepted and utilized technique.[3]

[4]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar heated metal block apparatus)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Watch glass or weighing paper

Procedure:
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Sample Preparation: The sample must be completely dry and in a fine powdered form to

ensure efficient and reproducible heat transfer.[3] If necessary, grind the crystalline sample

into a fine powder using a clean mortar and pestle.[3]

Packing the Capillary Tube: Press the open end of a capillary tube into a small amount of the

powdered sample on a watch glass. Tap the sealed end of the tube gently on a hard surface

to pack the powder down. The packed sample should form a column of 2.5-3.5 mm in height.

[4]

Initial Rapid Determination (Optional): To save time, a rapid heating rate can be used to

determine an approximate melting point.

Accurate Melting Point Determination:

Place the packed capillary tube into the heating block of the melting point apparatus.

Set the heating rate to increase the temperature slowly, approximately 1-2°C per minute,

especially when approaching the expected melting point.[4]

Observe the sample through the magnifying lens.

Record the temperature at which the first sign of melting is observed (the substance

begins to collapse or liquefy).

Record the temperature at which the entire sample has turned into a clear liquid.

The recorded range between these two temperatures is the melting point range of the

substance.

Repeatability: For accuracy, it is recommended to perform at least two careful determinations

and ensure the values are consistent.

Determination of Physical Appearance
The visual inspection of a chemical compound is a critical first step in its characterization and

quality assessment.[5][6] It provides immediate information about the substance's state, color,

and form.
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Apparatus:

Clean, dry watch glass or container

Spatula

Well-lit area with a neutral background (e.g., white and black backgrounds)[7]

Procedure:

Sample Preparation: Place a small, representative sample of the substance onto a clean, dry

watch glass using a spatula.

Visual Examination:

Observe the sample under good lighting conditions.

Color: Describe the color of the substance (e.g., white, off-white, yellow, brown).

Form/Morphology: Describe the physical form of the solid (e.g., crystalline powder,

crystals, amorphous powder). Note any distinct crystal shapes if observable.

Homogeneity: Examine the sample for any visible impurities or lack of uniformity in color

or texture.

Documentation: Record the observations in a detailed and descriptive manner.

Visualization of Physical Characterization Workflow
The following diagram illustrates the logical workflow for the physical characterization of a

chemical compound like 3-Amino-2,5-dichloropyridine.
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Caption: Workflow for the Physical Characterization of a Chemical Compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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